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Compound of Interest

Compound Name: Iron(ii)chloride hexahydrate

Cat. No.: B579629

A Technical Guide to Iron(ll) Chloride
Hexahydrate

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides an in-depth overview of Iron(ll) Chloride Hexahydrate, focusing
on its fundamental chemical identifiers and properties. The information is presented to be a
valuable resource for professionals engaged in research and development.

Chemical Identification and Properties

Iron(Il) chloride hexahydrate is a hydrated form of iron(ll) chloride, meaning it is an inorganic
compound where each iron(ll) ion is coordinated with six water molecules.[1][2] Its chemical
formula is FeCl2-6H20.[1][2] This compound is a solid at room temperature and is soluble in
water.[1][2]

The primary quantitative identifiers for Iron(ll) Chloride Hexahydrate are summarized in the
table below for quick reference.
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Identifier Value

CAS Number 18990-23-3[1][3][4]
Molecular Formula Clz2FeH1206[1][3][5]
Molecular Weight ~234.84 g/mol [1][5]
Density 1.93 g/cm3[1]

For comprehensive literature searches and material sourcing, a list of recognized synonyms is
essential. Common synonyms for Iron(ll) Chloride Hexahydrate include:

o Ferrous chloride hexahydrate[1]
« Iron chloride (FeClz) hexahydrate[1]
 ferrous;dichloride;hexahydrate[5]

Structural and Relational Overview

To visualize the relationship between the compound and its key identifiers, the following
diagram illustrates the logical connection from the general chemical name to its specific
hydrated form and registered CAS number.
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Iron(ll) Chloride Hexahydrate Identification
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Caption: Logical relationship of Iron(ll) Chloride Hexahydrate.

Experimental Protocols

Detailed experimental protocols involving Iron(ll) Chloride Hexahydrate are highly dependent
on the specific application, such as its use as a reducing agent, a precursor for synthesizing
other iron compounds, or in pharmaceutical research. Due to its tendency to oxidize to iron(lll)
compounds, especially in agueous solutions exposed to air, handling procedures often require
an inert atmosphere.[1]

Researchers planning to use this compound should consult specific methodologies pertinent to
their experimental goals, which can be found in peer-reviewed journals and established
chemical synthesis databases. The protocols would typically detail parameters such as
concentration, solvent, temperature, reaction time, and necessary safety precautions for
handling the reagent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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